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Compound of Interest

Compound Name: N-Nitroso-meglumine

Cat. No.: B13415366

Application Notes and Protocols for N-Nitroso-
meglumine

Introduction

N-Nitroso-meglumine is a nitrosamine impurity that can form in pharmaceutical products
containing meglumine, a common excipient used to increase the solubility and stability of active
pharmaceutical ingredients (APIs).[1] Due to the potential carcinogenic nature of N-
nitrosamines, regulatory agencies require strict control and monitoring of these impurities in
drug products.[1][2] These application notes provide detailed protocols for the safe handling,
storage, and disposal of N-Nitroso-meglumine in a laboratory setting to ensure the safety of
researchers and maintain the integrity of analytical standards.

Chemical and Physical Properties
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Property Value Reference
CAS Number 10356-92-0 [2][3][4]
Molecular Formula C7H16N206 [3B1141[5]
Molecular Weight 224.21 g/mol [1112][3]
Appearance White Solid [4]

Storage Temperature 2-8°C (Refrigerator) [3][6]

Purity (by HPLC) >95% [2][3]

Experimental Protocols
Protocol 1: Safe Handling and Storage of N-Nitroso-
meglumine

This protocol outlines the necessary precautions and procedures for safely handling and
storing N-Nitroso-meglumine in a laboratory environment.

1. Personal Protective Equipment (PPE):

» Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EU) or NIOSH (US).[5]

e Hand Protection: Handle with chemical-resistant gloves that have been inspected prior to
use. The selected protective gloves must satisfy the specifications of EU Directive
89/686/EEC and the standard EN 374 derived from it.[5] Wash and dry hands after handling.

o Body Protection: Wear a laboratory coat or fire/flame resistant and impervious clothing.[5]
For spill cleanup or when handling larger quantities, additional protective equipment may be
necessary.

o Respiratory Protection: Use a self-contained breathing apparatus or a respirator with an
appropriate filter if there is a risk of inhaling dust or aerosols, especially in poorly ventilated
areas.[4][7]
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2. Engineering Controls:
 All handling of N-Nitroso-meglumine should be conducted in a well-ventilated area.[4]

o Alaboratory fume hood or other appropriate form of local exhaust ventilation should be used
to minimize exposure.[5]

3. Handling Procedures:

e Avoid contact with skin, eyes, and clothing.

e Do not breathe dust or aerosols.[7]

o Work under a chemical fume hood.[7]

e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.

4. Storage:

» Store in a refrigerator at 2-8°C for long-term storage.[3][6]

o Keep the container tightly closed in a dry and well-ventilated place.

» N-Nitroso-meglumine is stable under normal conditions of use, storage, and transport.[5]

e Incompatible materials to avoid are strong oxidizing agents.[5]

Protocol 2: Spill and Emergency Procedures
1. Spill Cleanup:

e Ensure adequate ventilation and wear appropriate personal protective equipment, including
a self-contained breathing apparatus, to avoid inhalation of dust.[4][5]

o Keep unnecessary personnel away from the spill area.[5]
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» Do not touch damaged containers or spilled material unless wearing appropriate protective
clothing.[5]

o Carefully sweep up the spilled solid material, avoiding dust formation, and place it into a
suitable, labeled container for disposal.

e Wash the spill area with plenty of water.[4]
« Avoid discharge into drains, water courses, or onto the ground.[5]
2. First Aid Measures:

 In case of inhalation: If breathing is difficult, remove the person to fresh air and keep them at
rest in a position comfortable for breathing. Call a physician if symptoms develop or persist.

[5]

 In case of skin contact: Immediately take off contaminated clothing. Wash off with soap and
plenty of water. Consult a doctor.[5]

 In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]

 In case of ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[5]

Protocol 3: Waste Disposal

o Excess and expired materials should be offered to a licensed hazardous material disposal
company.[5]

e The product may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[5]

o Ensure that all federal, state, and local environmental regulations regarding the disposal of
this material are followed.[5]

o Contaminated packaging should be disposed of in the same manner as the product itself.[5]

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://kmpharma.in/download_msds/20034
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=16921
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Assess Risks & Review SDS @
Wear Appropriate PPE . ) .
(Goggles, Gloves, Lab Coat) Evacuate & Ventilate Follow First Aid Measures
Prepare Work Area . . )
(Fume Hood, Spill Kit) Use Spill Kit Seek Medical Attention

Proceed to Handling

Handling
y

Retrieve from 2-8°C Storage

;

Handle in Fume Hood

;

Weigh/Prepare Solutions

T

[\

Post-)iandling

Return to 2-8°C Storage

Decontaminate Work Area

;

Dispose of Waste Properly

;

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-Nitroso-meglumine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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